Cas no 1214364-30-3 (3-(4-Fluorophenyl)-5-(trifluoromethyl)picolinic acid)

• Product Name: 3-(4-Fluorophenyl)-5-(trifluoromethyl)picolinic acid
• CAS No: 1214364-30-3
• MF: C₁₃H₇F₄NO₂
• MW: 285.19379734993
• CID: 4686303
• Update Time: 2023-08-14

3-(4-Fluorophenyl)-5-(trifluoromethyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-5-(trifluoromethyl)picolinic acid
• 3-(4-Fluorophenyl)-5-(trifluoromethyl)picolinic acid

• Inchi： 1S/C13H7F4NO2/c14-9-3-1-7(2-4-9)10-5-8(13(15,16)17)6-18-11(10)12(19)20/h1-6H,(H,19,20)
• InChI Key： YYDDIPMJYFUEHC-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=O)O)C(=C1)C1C=CC(=CC=1)F)(F)F

Computed Properties

• Exact Mass: 285.041
• Monoisotopic Mass: 285.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2